Cas no 942000-80-8 (2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• CAS No: 942000-80-8
• MF: C₂₂H₂₂N₄O₄S₂
• MW: 470.564482212067
• CID: 5946877
• PubChem ID: 16899093
• Update Time: 2025-07-09

2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• 4-Thiazoleacetamide, N-[4-(acetylamino)phenyl]-2-[[2-[(4-methoxyphenyl)amino]-2-oxoethyl]thio]-
• AKOS024641036
• N-(4-acetamidophenyl)-2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• N-(4-acetamidophenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• F2335-0588
• 2-[(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• 942000-80-8

• Inchi： 1S/C22H22N4O4S2/c1-14(27)23-15-3-5-16(6-4-15)24-20(28)11-18-12-31-22(26-18)32-13-21(29)25-17-7-9-19(30-2)10-8-17/h3-10,12H,11,13H2,1-2H3,(H,23,27)(H,24,28)(H,25,29)
• InChI Key： WZBLHKQASWOTSR-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(NC(C)=O)C=C2)=O)N=C1SCC(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 470.10824754g/mol
• Monoisotopic Mass: 470.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.44±0.70(Predicted)

Additional information on 2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

Introduction to 2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide and Its Significance in Modern Chemical Biology

2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide, identified by its CAS number 942000-80-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its sulfanyl and carbamoyl functional groups, positions it as a potential candidate for various therapeutic applications. The compound’s synthesis and properties have garnered attention due to its structural complexity and the promising biological activities it exhibits.

The core of this molecule lies in its 1,3-thiazole scaffold, a heterocyclic ring system widely recognized for its versatility in medicinal chemistry. The 1,3-thiazole ring is a privileged structure in drug discovery, frequently incorporated into bioactive molecules due to its ability to modulate biological pathways. In this case, the 1,3-thiazole unit is linked to a sulfanyl group, which introduces polarity and potential interactions with biological targets. This combination enhances the compound’s pharmacophoric potential, making it an attractive scaffold for further derivatization and optimization.

The presence of the 4-acetamidophenyl moiety further enriches the molecular architecture of this compound. The acetamide group is known for its role in stabilizing bioactive molecules through hydrogen bonding interactions with biological targets. Additionally, the 4-methoxyphenyl substituent adds another layer of complexity, influencing both the electronic properties and solubility of the molecule. These structural elements collectively contribute to the compound’s unique chemical profile and its potential for interaction with biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design and synthesize compounds like 2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide with enhanced targeting specificity. Machine learning models trained on large datasets of bioactive molecules have demonstrated the ability to predict binding affinities and pharmacokinetic properties with remarkable accuracy. This has accelerated the discovery process, enabling researchers to prioritize compounds based on their predicted efficacy and safety profiles.

In vitro studies have begun to unravel the biological activities associated with this compound. Initial screening assays suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The sulfanyl group has been shown to interact with cysteine residues in proteins, often modulating enzyme activity or protein-protein interactions. Furthermore, the carbamoyl moiety may participate in hydrogen bonding networks critical for binding to biological targets. These interactions could potentially lead to therapeutic effects relevant to conditions such as inflammation or neurodegeneration.

The synthesis of 2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide presents unique challenges due to its complex architecture. Multi-step synthetic routes are typically employed, involving functional group transformations such as condensation reactions between carbamoyl derivatives and thiazole precursors. Advanced techniques like palladium-catalyzed cross-coupling reactions have been utilized to construct key carbon-carbon bonds efficiently. The optimization of reaction conditions is crucial to achieving high yields while maintaining regioselectivity and minimizing byproduct formation.

The pharmacokinetic properties of this compound are under active investigation. Factors such as solubility, metabolic stability, and membrane permeability are critical determinants of its potential therapeutic utility. Computational modeling has been instrumental in predicting these properties before experimental validation is required. For instance, molecular dynamics simulations can provide insights into how the molecule might interact with cellular membranes or distribute within different tissues upon administration.

Comparative studies with related compounds have shed light on the importance of specific structural features in determining biological activity. By systematically varying substituents such as the sulfanyl or acetamidophenyl groups, researchers can map out structure-activity relationships (SARs). These SARs guide future synthetic efforts toward derivatives with enhanced potency or selectivity. Such an approach aligns with modern drug discovery paradigms that emphasize rational design based on mechanistic understanding rather than empirical screening alone.

The role of chirality in this context cannot be overlooked. Many biologically active molecules exhibit stereoselectivity, meaning that different enantiomers (mirror-image forms) can have distinct biological effects despite having identical connectivity between atoms. If applicable here,stereoselective synthesis would be essential to isolate enantiomerically pure forms for further evaluation. Techniques like chiral resolution or asymmetric synthesis could be employed depending on synthetic feasibility.

Emerging technologies such as high-throughput screening (HTS) platforms have revolutionized the process of identifying bioactive compounds from large libraries like those containing derivatives of 942000-80-8 (CAS No.). HTS allows for rapid testing of thousands of compounds against specific biological targets simultaneously,accelerating hit identification significantly compared traditional methods where each compound is tested individually through labor-intensive assays.

The integration of genomics,proteomics, and other omics technologies has provided deeper insights into disease mechanisms at a molecular level,facilitating more targeted drug development strategies based on genetic aberrations or protein dysregulations observed in diseases like cancer or autoimmune disorders where compounds exhibiting novel mechanisms might offer therapeutic advantages over existing treatments